Cas no 2098019-09-9 (6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol)

• Product Name: 6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol
• CAS No: 2098019-09-9
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5056071
• Update Time: 2025-05-20

6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(bis(2-methoxyethyl)amino)pyridazin-3-ol
• 3-[bis(2-methoxyethyl)amino]-1H-pyridazin-6-one
• 6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol

• Inchi： 1S/C10H17N3O3/c1-15-7-5-13(6-8-16-2)9-3-4-10(14)12-11-9/h3-4H,5-8H2,1-2H3,(H,12,14)
• InChI Key： TXUBKCGQQYSRII-UHFFFAOYSA-N
• SMILES： O(C)CCN(C1C=CC(NN=1)=O)CCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 281
• XLogP3: -1
• Topological Polar Surface Area: 63.2

Additional information on 6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol

Comprehensive Guide to 6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol (CAS No. 2098019-09-9)

6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol (CAS No. 2098019-09-9) is a specialized pyridazine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic amines, which are widely studied for their biological activity and synthetic versatility. The presence of methoxyethyl groups and a hydroxyl moiety on the pyridazine ring makes it a valuable intermediate for drug discovery and material science applications.

In recent years, 6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol has gained attention due to the growing demand for nitrogen-containing heterocycles in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the structural similarity to other bioactive pyridazine derivatives. The compound's solubility profile, enhanced by the methoxyethyl substituents, makes it attractive for formulation development in pharmaceutical applications.

The synthesis of 6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol typically involves nucleophilic substitution reactions on halogenated pyridazine precursors. Advanced purification techniques such as column chromatography and recrystallization are employed to achieve high purity levels required for research applications. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the structure and purity of this compound.

From a commercial perspective, 6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol serves as a building block for various pharmaceutical intermediates. The global market for such fine chemicals is expanding rapidly, driven by increasing R&D investments in small molecule therapeutics. Current research trends focus on modifying the pyridazine core to develop novel compounds with improved bioavailability and target specificity.

Environmental and safety considerations for handling 6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation systems are recommended when working with this material. The compound's physicochemical properties, including its melting point and solubility characteristics, are well-documented in scientific literature.

Future applications of 6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol may include development of selective enzyme modulators and materials with optoelectronic properties. The compound's unique electronic structure makes it potentially useful in organic electronics and catalysis research. Ongoing studies explore its potential in metal-organic frameworks and as a ligand in coordination chemistry.

For researchers seeking high purity 6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol, several specialty chemical suppliers offer this compound with comprehensive analytical certificates. The compound is typically available in milligram to gram quantities for laboratory use, with custom synthesis options for larger scale requirements. Proper storage conditions in anhydrous environments at controlled temperatures help maintain its stability over extended periods.

The scientific community continues to investigate novel derivatives of 6-(Bis(2-methoxyethyl)amino)pyridazin-3-ol, particularly focusing on structure-activity relationships in various biological systems. Recent publications highlight its potential as a molecular scaffold for developing selective receptor modulators and enzyme inhibitors. These developments position this compound as an important tool in modern drug discovery programs and medicinal chemistry research.